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Compound of Interest

Compound Name: Dichlorophenylborane

Cat. No.: B1345638

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorophenylborane (CsHsBCI2) is a versatile organoboron compound with significant
applications in organic synthesis. Its utility as a Lewis acid catalyst and as a precursor for other
organoboron reagents makes a thorough understanding of its physical properties essential for
its effective and safe handling in a laboratory setting. This technical guide provides a
comprehensive overview of the core physical properties of dichlorophenylborane, outlines
standard experimental protocols for their determination, and illustrates the interplay between its

properties and reactivity.

Core Physical Properties of Dichlorophenylborane

The physical characteristics of dichlorophenylborane are summarized in the table below.
These properties are crucial for predicting its behavior under various experimental conditions,
for purification, and for ensuring safe storage and handling.
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Property Value

Molecular Formula CeHsBCl2

Molecular Weight 158.82 g/mol

Appearance Colorless to light yellow clear liquid

Melting Point 7°C

Boiling Point 177 °C (at 760 mmHg) 66 °C (at 11 mmHg)
Density 1.224 g/mL at 25 °C

Refractive Index (n20/D) 1.545

Flash Point 14 °C

Solubility Reacts violently with water

Logical Relationships of Dichlorophenylborane's
Properties and Reactivity

The following diagram illustrates the key relationships between the physical state, chemical
properties, and reactivity of dichlorophenylborane.
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Properties and Reactivity of Dichlorophenylborane
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Experimental Protocols for Physical Property
Determination

While specific experimental protocols for the determination of the physical properties of
dichlorophenylborane are not extensively published, the following are standard laboratory
procedures that can be employed for a liquid compound of its nature.

Melting Point Determination (Capillary Method)

The melting point of dichlorophenylborane, being near room temperature, can be determined
using the capillary method with a suitable cooling stage.

» Sample Preparation: A small amount of liquid dichlorophenylborane is drawn into a glass
capillary tube. The tube is then sealed to prevent atmospheric moisture contamination.

o Apparatus: A calibrated melting point apparatus equipped with a cooling system is used.
e Procedure:

o The capillary tube containing the sample is placed in the heating/cooling block of the
apparatus.

o The sample is cooled until it solidifies.
o The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

o The temperature at which the first signs of melting are observed and the temperature at
which the sample becomes completely liquid are recorded as the melting range. For a
pure compound, this range should be narrow.

Boiling Point Determination (Distillation Method)

The boiling point of dichlorophenylborane can be determined by simple distillation, either at
atmospheric pressure or under reduced pressure.

o Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling
flask, a condenser, a receiving flask, and a thermometer. All glassware must be thoroughly
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dried to prevent reaction with the moisture-sensitive compound. The system should be under

an inert atmosphere (e.g., nitrogen or argon).

e Procedure:

The distilling flask is charged with a small volume of dichlorophenylborane and a few
boiling chips.

The thermometer is positioned such that the top of the bulb is level with the side arm of
the distilling flask.

The liquid is heated gently.

The temperature is recorded when the liquid is boiling and a steady stream of condensate
is observed on the thermometer bulb. This temperature is the boiling point at the recorded
atmospheric pressure.

For vacuum distillation, the apparatus is connected to a vacuum pump, and the pressure
is stabilized before heating commences. The boiling point is then recorded at that specific
pressure.

Density Determination (Pycnometer Method)

A pycnometer provides a precise method for determining the density of a liquid.

o Apparatus: A clean, dry, and calibrated pycnometer of a known volume.

e Procedure:

[e]

o

o

[¢]

The empty pycnometer is weighed accurately.

The pycnometer is filled with dichlorophenylborane in an inert atmosphere to avoid
contact with moisture. Care should be taken to avoid air bubbles.

The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

The pycnometer is then weighed again.
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o The density is calculated by dividing the mass of the dichlorophenylborane (mass of
filled pycnometer minus mass of empty pycnometer) by the known volume of the

pycnometer.

Refractive Index Determination (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful

physical constant for liquid identification.
o Apparatus: A calibrated Abbe refractometer with a temperature-controlled prism.
e Procedure:

A few drops of dichlorophenylborane are placed on the clean, dry prism of the

[e]

refractometer.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(e.g., 20 °C).

[e]

The light source is switched on, and the refractometer is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

[e]

The refractive index is read from the instrument's scale.

[e]

Conclusion

The physical properties of dichlorophenylborane are well-defined and critical for its
application in scientific research and development. The data and standard methodologies
presented in this guide offer a foundational understanding for professionals working with this
important chemical. Adherence to proper handling procedures, particularly under inert
conditions due to its moisture sensitivity, is paramount for obtaining reliable results and

ensuring laboratory safety.

« To cite this document: BenchChem. [Dichlorophenylborane: A Technical Guide to its Physical
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345638#physical-properties-of-
dichlorophenylborane]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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